Cas no 7757-81-5 (Sodium sorbate)

Sodium sorbate is the sodium salt of sorbic acid, widely used as a preservative in food, beverage, and cosmetic industries. Its primary function is inhibiting the growth of molds, yeasts, and fungi, thereby extending product shelf life. Sodium sorbate is highly soluble in water, making it easier to incorporate into aqueous formulations compared to sorbic acid. It is effective at low concentrations and stable under a broad pH range, particularly in acidic environments. Recognized for its low toxicity and safety, it complies with international food additive regulations. Its antimicrobial properties and compatibility with various formulations make it a preferred choice for preservation in diverse applications.
Sodium sorbate structure
Sodium sorbate structure
Product Name:Sodium sorbate
CAS No:7757-81-5
MF:C6H7NaO2
MW:134.108352899551
MDL:MFCD00058995
CID:565195
PubChem ID:87575682
Update Time:2025-10-29

Sodium sorbate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienoic acid,sodium salt (1:1), (2E,4E)-
    • sodium,(2E,4E)-hexa-2,4-dienoate
    • Sodium Sorbate
    • 2,4-Hexadienoic acid,sodium salt
    • sodium salt of sorbic acid
    • sodium-sorbate
    • sorbic acid sodium
    • Sorbic acid,sodium salt
    • Sorbic Acid Sodium Salt
    • Sorban sodny [Czech]
    • Sorbic acid, sodium salt
    • TGW6Q2CCVM
    • Sodium (E,E)-hexa-2,4-dienoate
    • 2,4-Hexadienoic acid, sodium salt
    • Sodium 2,4-hexadienoate, (E,E)-
    • 2,4-Hexadienoic acid, sodium salt, (E,E)-
    • sodium (2E,4E)-hexa-2,4-dienoate
    • Sorban sodny
    • C6H7O2.Na
    • Sodium (E,E)-2,4-hexadienoate
    • 2,4-Hexadienoic acid sodium salt
    • LROWVYNUWKVTCU-STWYSWDKSA-M
    • SODIUM 2,4-HEXADIENOATE
    • 2,4-hexadienoicacid,sodiumsalt
    • sodiumhexa-2,4-dienoate
    • sorbansodny
    • SORBIC ACID SODIUM SALT 98+%
    • Sodium sorbate
    • MDL: MFCD00058995
    • Inchi: 1S/C6H8O2.Na/c1-2-3-4-5-6(7)8;/h2-5H,1H3,(H,7,8);/q;+1/p-1/b3-2+,5-4+;
    • InChI Key: LROWVYNUWKVTCU-STWYSWDKSA-M
    • SMILES: C(/C([O-])=O)=C\C=C\C.[Na+]

Computed Properties

  • Exact Mass: 134.03400
  • Monoisotopic Mass: 134.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: White crystalline or crystalline powder. Soluble in water
  • Boiling Point: 233°C at 760 mmHg
  • Flash Point: 139.9°C
  • PSA: 40.13000
  • LogP: -0.13140

Sodium sorbate Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • RTECS:WG2220000

Sodium sorbate Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Sodium sorbate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59895-500g
SORBICACIDSODIUMSALT
7757-81-5 ≥98%
500g
¥458.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59895-100g
SORBICACIDSODIUMSALT
7757-81-5 ≥98%
100g
¥158.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X59895-25g
SORBICACIDSODIUMSALT
7757-81-5 ≥98%
25g
¥58.0 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S858167-25g
Sodium Sorbate
7757-81-5 ≥98%
25g
¥72.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S858167-100g
Sodium Sorbate
7757-81-5 ≥98%
100g
¥191.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S858167-2.5kg
Sodium Sorbate
7757-81-5 ≥98%
2.5kg
¥1,698.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S858167-500g
Sodium Sorbate
7757-81-5 ≥98%
500g
¥573.00 2022-09-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
S0058-500G
Sodium Sorbate
7757-81-5 >98.0%(T)
500g
¥5350.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
S0058-25G
Sodium Sorbate
7757-81-5 >98.0%(T)
25g
¥360.00 2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
S0058-25g
Sodium sorbate
7757-81-5 98.0%(T)
25g
¥450.0 2022-06-10

Sodium sorbate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7757-81-5)Sodium Sorbate
Order Number:LE2426;LE18476
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7757-81-5)Sodium Sorbate
LE2426;LE18476
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email